![molecular formula C10H22Cl2N2O B2634929 1-((tetrahydro-2H-pyran-2-yl)methyl)piperazine dihydrochloride CAS No. 2097938-76-4](/img/structure/B2634929.png)
1-((tetrahydro-2H-pyran-2-yl)methyl)piperazine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-((tetrahydro-2H-pyran-2-yl)methyl)piperazine dihydrochloride is a chemical compound with the CAS Number: 2097938-76-4 . It has a molecular weight of 257.2 and its IUPAC name is 1-((tetrahydro-2H-pyran-2-yl)methyl)piperazine dihydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H20N2O.2ClH/c1-2-8-13-10(3-1)9-12-6-4-11-5-7-12;;/h10-11H,1-9H2;2*1H . This code provides a specific description of the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is stored at room temperature .Scientific Research Applications
- Background : O-(Tetrahydro-2H-pyran-2-yl)hydroxylamine (OTX) has been used in conjunction with alkaline gel electrophoresis to enhance the detection of single-strand breaks (SSBs) in DNA .
- Application : OTX serves as a precursor in the synthesis of potential HDAC inhibitors. For instance:
- Application : OTX participates in Suzuki coupling reactions, enabling the preparation of heteroaryl scaffolds. Researchers use this approach to synthesize diverse organic compounds, including potential drug candidates .
- Application : OTX, with its boron atom, can serve as a building block for designing new compounds with specific properties. For example, 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazole-5-boronic acid pinacol ester is a related compound with boron functionality .
DNA Damage Detection and Repair
Histone Deacetylase (HDAC) Inhibitors
Suzuki Coupling Reactions
Boron-Containing Compounds
Safety and Hazards
properties
IUPAC Name |
1-(oxan-2-ylmethyl)piperazine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20N2O.2ClH/c1-2-8-13-10(3-1)9-12-6-4-11-5-7-12;;/h10-11H,1-9H2;2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKXITCZHPCOTSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)CN2CCNCC2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((tetrahydro-2H-pyran-2-yl)methyl)piperazine dihydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.